Cas no 23450-31-9 (4-Benzylbenzonitrile)
4-Benzylbenzonitrile structure
Product Name:4-Benzylbenzonitrile
CAS No:23450-31-9
MF:C14H11N
MW:193.243843317032
CID:288227
PubChem ID:141037
Update Time:2025-04-19
4-Benzylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzylbenzonitrile
- Benzonitrile,4-(phenylmethyl)-
- 4-benzyl-1-cyanobenzene
- 4-Benzyl-benzonitril
- 4-benzyl-benzonitrile
- 4-Cyan-diphenylmethan
- a-phenyl-p-tolunitrile
- Benzonitrile, 4-(phenylmethyl)-
- DTXSID70178003
- SCHEMBL854445
- 23450-31-9
- A1-03971
- AKOS006285742
- MFCD08166337
-
- Inchi： 1S/C14H11N/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key： CPRFNWUIJASATH-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 193.08900
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 3.14908
4-Benzylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Benzylbenzonitrile Related Literature
-
1. Evaluation of the polar-inductive and mesomeric effects exerted by para-substituted phenyl rings on contiguous functionalitiesEmma Barchiesi,Silvia Bradamante,Giorgio A. Pagani J. Chem. Soc. Perkin Trans. 2 1987 1091
23450-31-9 (4-Benzylbenzonitrile) Related Products
- 25309-65-3(4-Ethylbenzonitrile)
- 46833-85-6(3,3'-Methylenedibenzonitrile)
- 34136-57-7(3-Ethylbenzonitrile)
- 10466-37-2(4,4'-(1-Methylene) bis-Benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
